Cas no 1214367-20-0 (3-(Difluoromethoxy)-4-fluorobenzaldehyde)

• Product Name: 3-(Difluoromethoxy)-4-fluorobenzaldehyde
• CAS No: 1214367-20-0
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD14698501
• CID: 4563296
• PubChem ID: 46311643
• Update Time: 2025-10-29

3-(Difluoromethoxy)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-fluorobenzaldehyde
• 3-Difluoromethoxy-4-fluorobenzaldehyde
• SY026393
• AK209167
• CS-11609
• 1214367-20-0
• DB-122449
• SCHEMBL24036560
• Benzaldehyde, 3-(difluoromethoxy)-4-fluoro-
• CS-0133289
• AC1690
• AKOS027256716
• MFCD14698501
• 3-(Difluoromethoxy)-4-fluorobenzaldehyde

• MDL： MFCD14698501
• Inchi： 1S/C8H5F3O2/c9-6-2-1-5(4-12)3-7(6)13-8(10)11/h1-4,8H
• InChI Key： UHBBOUWQYFZJJA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1OC(F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Additional information on 3-(Difluoromethoxy)-4-fluorobenzaldehyde

3-(Difluoromethoxy)-4-fluorobenzaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethoxy)-4-fluorobenzaldehyde (CAS No. 1214367-20-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzaldehyde backbone substituted with a difluoromethoxy group at the 3-position and a fluorine atom at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of 3-(Difluoromethoxy)-4-fluorobenzaldehyde in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that this compound can serve as a building block for constructing highly efficient organic light-emitting diodes (OLEDs). The presence of fluorine atoms in the molecule enhances its electron-withdrawing properties, which is crucial for achieving optimal charge transport in OLED devices. Moreover, the difluoromethoxy group contributes to improved stability and thermal resistance, making this compound ideal for high-performance electronic applications.

In addition to its role in materials science, 3-(Difluoromethoxy)-4-fluorobenzaldehyde has also gained attention in medicinal chemistry. Recent findings suggest that this compound exhibits potential as a lead molecule for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in various preclinical studies. For instance, researchers have reported that this compound demonstrates selective inhibition against certain kinases, which are key players in various disease pathways, including cancer and inflammation.

The synthesis of 3-(Difluoromethoxy)-4-fluorobenzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes involves the nucleophilic aromatic substitution of a suitable precursor with a difluoroalkylating agent. This method not only ensures high yields but also allows for precise control over the substitution pattern on the aromatic ring. Recent advancements in catalysis have further optimized this process, reducing reaction times and improving overall efficiency.

From an environmental perspective, 3-(Difluoromethoxy)-4-fluorobenzaldehyde has been evaluated for its biodegradability and ecological impact. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other fluorinated aromatic compounds. However, its persistence in certain environmental compartments remains a concern, particularly in aquatic systems. Ongoing research is focused on developing greener synthesis routes and alternative uses for this compound to minimize its environmental footprint.

In conclusion, 3-(Difluoromethoxy)-4-fluorobenzaldehyde (CAS No. 1214367-20-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for scientists and engineers alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.